Cas no 845959-54-8 (10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate(WXG01819))

• Product Name: 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate(WXG01819)
• CAS No: 845959-54-8
• MF: C₂₀H₃₄O₇S
• MW: 418.5
• CID: 2084741
• PubChem ID: 58726784
• Update Time: 2025-07-02

10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate(WXG01819) Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-5-methyl-6-[10-[(methylsulfonyl)oxy]decyl]-1,4-benzenediol
• 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate
• CID 58726784
• 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate(WXG01819)
• 1,4-Benzenediol, 2,3-dimethoxy-5-methyl-6-[10-[(methylsulfonyl)oxy]decyl]-
• 845959-54-8
• SCHEMBL12891136

• Inchi： 1S/C20H34O7S/c1-15-16(18(22)20(26-3)19(25-2)17(15)21)13-11-9-7-5-6-8-10-12-14-27-28(4,23)24/h21-22H,5-14H2,1-4H3
• InChI Key： SUFHIINLSMQKDC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCCCCCC1C(=C(C(=C(C=1C)O)OC)OC)O

Computed Properties

• Exact Mass: 418.20252459g/mol
• Monoisotopic Mass: 418.20252459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 5.2

Experimental Properties

• Solubility: Acetone, DCM

Additional information on 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate(WXG01819)

Introduction to 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate (CAS No. 845959-54-8)

10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate (WXG01819) is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 845959-54-8, belongs to a class of molecules that exhibit promising properties for various applications, particularly in drug development and molecular biology.

The molecular structure of 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate is characterized by a phenolic core substituted with hydroxyl and methoxy groups, which enhances its solubility and reactivity. The decyl methanesulfonate moiety contributes to the compound's stability and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in natural product-inspired scaffolds due to their potential to yield bioactive molecules. The phenolic backbone of 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate aligns with this trend, as it mimics structures found in many plant-derived compounds known for their therapeutic effects. This structural motif has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties.

The synthesis of 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate involves a multi-step process that requires precise control over reaction conditions. The introduction of the methanesulfonate group at the decyl chain enhances the compound's water solubility, which is a critical factor for its pharmacological activity. Researchers have employed various synthetic strategies to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate is its potential as a lead compound in drug discovery. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents. For instance, the presence of hydroxyl and methoxy groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to several innovative approaches in developing targeted therapies for various diseases.

In vitro studies have demonstrated that 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate exhibits notable pharmacological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation and cell proliferation, suggesting its potential as an anti-inflammatory and anticancer agent. Additionally, preliminary research indicates that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The growing body of evidence supporting the therapeutic potential of 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate has prompted further investigation into its mechanisms of action. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular interactions. These studies have provided valuable insights into how this compound interacts with biological targets at the molecular level.

The development of novel drug candidates often involves collaboration between synthetic chemists and biologists. In the case of 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate, interdisciplinary approaches have been crucial in optimizing its design and evaluating its efficacy. Computational modeling and high-throughput screening techniques have played a significant role in identifying promising derivatives with enhanced biological activity.

The future prospects of 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate are exciting and multifaceted. Ongoing research aims to explore its potential in treating complex diseases such as cancer and neurodegenerative disorders. Additionally, efforts are underway to develop more efficient synthetic routes that will reduce production costs and improve scalability.

In conclusion, 10-(2,5-dihydroxy-3,4-dimethoxy-6-methylphenyl)decyl methanesulfonate strong>(CAS No. 845959-54-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential，this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.